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Compound of Interest

Compound Name: Methionol-d3

Cat. No.: B12378494

Disclaimer: A specific Safety Data Sheet (SDS) for Methionol-d3 was not readily available. The
following guidance is based on the safety data for the non-deuterated analogue, Methionol
(CAS 505-10-2), and established best practices for handling deuterated compounds.
Researchers should always consult their institution's safety office and perform a risk
assessment before handling any new chemical.

Methionol-d3 is the deuterated form of Methionol.[1] As with any chemical, proper handling
and personal protective equipment are paramount to ensure laboratory safety. This guide
provides essential, immediate safety and logistical information for researchers, scientists, and
drug development professionals.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Methionol-d3, based on the hazards identified for Methionol, which include skin and eye
irritation.[2][3]
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Equipment Specification Purpose

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile, neoprene) irritation.[3]

Safety glasses with side
To protect eyes from splashes

Eye Protection shields or chemical safety o
and irritation.[3]
goggles
) ] To protect skin and clothing
Skin and Body Protection Laboratory coat

from contamination.

) ) Use in a well-ventilated area or  To minimize inhalation of any
Respiratory Protection ) )
under a chemical fume hood potential vapors.

Operational Plan for Handling Methionol-d3

This section provides a step-by-step guide for the safe handling of Methionol-d3 in a
laboratory setting.

1. Preparation and Engineering Controls:

o Ensure a calibrated fume hood is available and functioning correctly.

o Prepare a designated workspace and ensure it is clean and uncluttered.

e Have all necessary equipment, including PPE, readily accessible.

» An emergency eyewash station and safety shower should be in close proximity.
2. Handling the Compound:

e Don the appropriate PPE as outlined in the table above.

o Handle Methionol-d3 in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of any vapors.

e Avoid contact with skin and eyes.
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Wash hands thoroughly after handling the compound.

w

. Storage of Deuterated Compounds:

To maintain isotopic purity, deuterated compounds should be protected from moisture.

Store Methionol-d3 in a tightly sealed container.

Keep the container in a cool, dry, and dark place to prevent degradation.

Consider storing under an inert atmosphere (e.g., argon or nitrogen) for long-term stability.
Disposal Plan

All waste containing Methionol-d3 must be treated as hazardous chemical waste.

» Waste Collection:

o Collect all liquid waste containing Methionol-d3 in a designated, properly labeled, and
sealed hazardous waste container.

o Contaminated consumables (e.g., pipette tips, gloves, wipes) should be collected in a
separate, clearly labeled solid hazardous waste container.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and list the chemical contents,
including "Methionol-d3".

e Disposal:

o Dispose of the hazardous waste through your institution's designated hazardous waste
management program. Do not pour down the drain.

o Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Workflow
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The following diagram illustrates a typical workflow for handling Methionol-d3 in a research
setting.
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Workflow for Handling Methionol-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12378494?utm_src=pdf-body-img
https://www.benchchem.com/product/b12378494?utm_src=pdf-body
https://www.benchchem.com/product/b12378494?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/methionol-d3.html
https://prod.adv-bio.com/SDS-US/1385sdsus.pdf
https://www.tcichemicals.com/BE/en/sds/M0735_EU_6N.pdf
https://www.benchchem.com/product/b12378494#personal-protective-equipment-for-handling-methionol-d3
https://www.benchchem.com/product/b12378494#personal-protective-equipment-for-handling-methionol-d3
https://www.benchchem.com/product/b12378494#personal-protective-equipment-for-handling-methionol-d3
https://www.benchchem.com/product/b12378494#personal-protective-equipment-for-handling-methionol-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12378494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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